molecular formula C10H11F2N3O2 B8279544 Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro-

Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro-

Cat. No.: B8279544
M. Wt: 243.21 g/mol
InChI Key: VSNMPUYGGJFOLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro- is a useful research compound. Its molecular formula is C10H11F2N3O2 and its molecular weight is 243.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11F2N3O2

Molecular Weight

243.21 g/mol

IUPAC Name

6-(3,3-difluoropyrrolidin-1-yl)-2-methyl-3-nitropyridine

InChI

InChI=1S/C10H11F2N3O2/c1-7-8(15(16)17)2-3-9(13-7)14-5-4-10(11,12)6-14/h2-3H,4-6H2,1H3

InChI Key

VSNMPUYGGJFOLE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)N2CCC(C2)(F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-2-methyl-3-nitropyridine (0.3 g, 1.74 mmol) in DMF (2 mL) was added K2CO3 (0.72 g, 5.23 mmol) followed by 3,3-difluoropyrrolidine hydrochloride (0.74 g, 5.23 mmol) and the reaction mixture was heated for 4 h at 80° C. The reaction mixture was then diluted with ethyl acetate and the organic layer was washed with saturated aqueous sodium bicarbonate solution. The organic layer was then dried over sodium sulphate and concentrated. The crude material obtained was purified by column chromatography (silica: 100-200 mesh, MeOH:DCM 2-3%) to afford the title compound (0.2 g, 47%). LCMS (ES+) 244.05 (M+H)+, RT 3.028 minutes (method 1).
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
0.72 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0.74 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
47%

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